Cas no 827614-50-6 (1H-1,4-Diazepine,hexahydro-1-[3-(4-morpholinyl)propyl]-)

• Product Name: 1H-1,4-Diazepine,hexahydro-1-[3-(4-morpholinyl)propyl]-
• CAS No: 827614-50-6
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• MDL: MFCD03094710
• CID: 716009
• PubChem ID: 2737525
• Update Time: 2025-07-23

1H-1,4-Diazepine,hexahydro-1-[3-(4-morpholinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine,hexahydro-1-[3-(4-morpholinyl)propyl]-
• 1-(3-Morpholinopropyl)homopiperazine
• 4-[3-(1,4-diazepan-1-yl)propyl]morpholine
• 1-(3-morpholin-4-ylpropyl)homopiperazine
• QSSZXFOYGIGJBX-UHFFFAOYSA-N
• 1-(3-morpholinopropyl)homopiperazine, AldrichCPR
• 1-[3-(morpholin-4-yl)propyl]-1,4-diazepane
• 1-(3-morpholin-4-yl-propyl)-homopiperazine
• 4-(3-(1,4-diazepan-1-yl)propyl)morpholine
• CS-0366281
• DTXSID40372112
• AKOS024388237
• MFCD03094710
• 1-(3-morpholinopropyl)-homopiperazine
• 827614-50-6
• SCHEMBL3158293

• MDL： MFCD03094710
• Inchi： 1S/C12H25N3O/c1-3-13-4-8-14(5-1)6-2-7-15-9-11-16-12-10-15/h13H,1-12H2
• InChI Key： QSSZXFOYGIGJBX-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCN1CCNCCC1

Computed Properties

• Exact Mass: 227.2
• Monoisotopic Mass: 227.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 1H-1,4-Diazepine,hexahydro-1-[3-(4-morpholinyl)propyl]-

Comprehensive Overview of 1H-1,4-Diazepine, hexahydro-1-[3-(4-morpholinyl)propyl]- (CAS No. 827614-50-6)

The compound 1H-1,4-Diazepine, hexahydro-1-[3-(4-morpholinyl)propyl]- (CAS No. 827614-50-6) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a hexahydro-1,4-diazepine core coupled with a morpholinylpropyl side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in CAS No. 827614-50-6 is its role in modulating specific biological pathways. The morpholine moiety, a common pharmacophore, enhances the compound's solubility and bioavailability, which are critical factors in modern drug design. Recent studies have highlighted its utility in developing G protein-coupled receptor (GPCR) modulators, a hot topic in the pharmaceutical industry due to their implications in treating conditions like anxiety, depression, and chronic pain.

From a synthetic chemistry perspective, 1H-1,4-Diazepine, hexahydro-1-[3-(4-morpholinyl)propyl]- offers versatility. Its diazepine ring can undergo various functionalizations, enabling the creation of diverse derivatives. This adaptability aligns with the current trend of fragment-based drug discovery (FBDD), where small molecular fragments are optimized to improve binding affinity and selectivity. The compound's CAS No. 827614-50-6 is frequently cited in patents and academic papers, underscoring its relevance in cutting-edge research.

In addition to its pharmaceutical applications, 827614-50-6 is also studied for its potential in material science. The morpholinylpropyl group can impart unique physicochemical properties, making it suitable for designing advanced polymers or coatings. This dual applicability in both life sciences and material engineering positions 1H-1,4-Diazepine, hexahydro-1-[3-(4-morpholinyl)propyl]- as a compound of multidisciplinary interest.

Environmental and safety considerations are also paramount when discussing CAS No. 827614-50-6. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's stability and low reactivity make it a preferred choice for industrial-scale synthesis, aligning with the global push toward green chemistry and sustainable manufacturing practices.

As the demand for novel therapeutic agents and functional materials grows, 1H-1,4-Diazepine, hexahydro-1-[3-(4-morpholinyl)propyl]- is poised to play a pivotal role. Its CAS No. 827614-50-6 is increasingly appearing in search queries related to drug intermediates, GPCR targets, and heterocyclic chemistry, reflecting its broad appeal. Researchers and industry professionals alike are encouraged to explore its potential further, leveraging its unique properties to drive innovation.

In summary, 827614-50-6 represents a fascinating intersection of chemistry and biology. Its structural features, such as the hexahydro-1,4-diazepine core and morpholinylpropyl side chain, offer endless possibilities for customization. Whether in drug development or material science, this compound continues to inspire new avenues of research, making it a cornerstone of modern scientific inquiry.